Cas no 941244-02-6 (2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile)

• Product Name: 2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile
• CAS No: 941244-02-6
• MF: C₂₁H₂₁N₅O₃S
• MW: 423.488142728806
• CID: 5429011
• Update Time: 2025-05-19

2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-piperidin-1-ylsulfonylphenyl)-5-(pyridin-3-ylmethylamino)-1,3-oxazole-4-carbonitrile
• 2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H21N5O3S/c1-25(17-6-5-11-23-15-17)21-19(14-22)24-20(29-21)16-7-9-18(10-8-16)30(27,28)26-12-3-2-4-13-26/h5-11,15H,2-4,12-13H2,1H3
• InChI Key： QUICMUUFLNYGMI-UHFFFAOYSA-N
• SMILES： O1C(N(C2=CC=CN=C2)C)=C(C#N)N=C1C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on 2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile

Introduction to 2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile (CAS No. 941244-02-6) and Its Emerging Applications in Chemical Biology and Medicine

The compound 2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile (CAS No. 941244-02-6) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, encompassing a piperidine-sulfonylphenyl core linked to an oxazole scaffold, make it a promising candidate for further exploration in drug discovery and therapeutic development. This introduction delves into the compound's chemical characteristics, its relevance to contemporary research, and its potential applications.

The molecular structure of 2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile is characterized by a rigid oxazole ring connected to a phenyl group substituted at the 2 and 4 positions with a piperidine-1-sulfonyl moiety. The presence of the pyridin-3-ylmethylamino group at the 5-position introduces additional functional diversity, enabling various interactions with biological targets. This architecture is particularly intriguing because it combines multiple pharmacophoric elements that are well-documented for their biological activity.

In recent years, there has been growing interest in oxazole derivatives as pharmacological agents due to their ability to modulate enzyme activity and interact with biological receptors. The oxazole ring, in particular, is known for its stability and its capacity to engage in hydrogen bonding interactions, making it a valuable component in drug design. The compound under discussion leverages these properties by integrating the oxazole core with other functional groups that enhance its binding affinity and selectivity.

The piperidine-sulfonylphenyl moiety is another key feature of this molecule. Piperidine derivatives are widely recognized for their role as bioisosteres in drug development, often improving solubility, metabolic stability, and pharmacokinetic properties of drug candidates. The sulfonyl group further enhances the molecule's interaction potential by forming hydrogen bonds and participating in electrostatic interactions with biological targets. These features collectively contribute to the compound's potential as a lead molecule for therapeutic intervention.

One of the most compelling aspects of 2-4-(piperidine-1-sulfonyl)phenyl-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile is its versatility in targeting multiple biological pathways. Current research suggests that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. For instance, preliminary studies have indicated that derivatives of this class may interact with kinases and other signaling proteins that play critical roles in cell proliferation and survival.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising drug candidates like 2-(4-(piperidine-sulfonyl)phenyl)-5-{(pyridinylmethylamino)}oxazolecarbonitrile (CAS No. 941244–02–6). These methods leverage large datasets of biological activity data to predict the binding affinity of compounds to specific targets. The structural motifs present in this molecule make it an attractive candidate for such computational studies, as they align well with known pharmacophores responsible for biological activity.

The nitrile group at the 4-position of the oxazole ring adds another layer of complexity to the compound's interactions. Nitriles are known for their ability to engage in hydrogen bonding and π-stacking interactions with biological targets, further enhancing binding affinity. Additionally, nitrile groups can be metabolically converted into amides or carboxylic acids, which may influence the compound's pharmacokinetic profile and therapeutic efficacy.

Current research trends indicate that hybrid molecules combining multiple scaffolds are gaining prominence in drug discovery due to their ability to simultaneously target different binding sites on a single protein or receptor. The structure of 2-(4-(piperidine-sulfonylphenyl)-5-{(pyridin3-ylmethylamino}oxazolecarbonitrile (CAS No. 941244–02–6) exemplifies this trend by integrating an oxazole core with piperidine and pyridine moieties.

In conclusion,2-(4-(piperidine-sulfonyl)phenyl)-5-{(pyridin3-ymethylamino)}oxazolecarbonitrile (CAS No.941244–02–6) represents a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of pharmacophoric elements makes it a promising candidate for further exploration in drug discovery efforts aimed at modulating inflammatory responses, cancer, and neurodegenerative diseases. As research continues, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.